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Product Information and Specifications

Kobe2602 is a novel small-molecule compound identified for its ability to inhibit critical protein-protein

interactions. Its primary documented mechanisms of action include:

¢ Ras-Raf Inhibition: It competitively inhibits the binding of H-Ras-GTP to c-Raf-1 RBD (Ras-binding
domain) with a Ki value of 149 * 55 yM, discovered through structure-based drug design (SBDD) [1].

e Anti-Ebola Activity: It disrupts the interaction between the Ebola virus protein VP30 and the
nucleoprotein (NP), thereby inhibiting viral transcription and replication. It exhibits an ECso of 1 uM
when used alone, which can be synergistically enhanced to 351 nhM when combined with another

compound, Embelin, in a 4:1 ratio [2].

Table 1: Chemical and Physical Properties of Kobe2602

Property

Specification

CAS Number

Molecular Formula

Molecular Weight

454453-49-7 [3] [4] [1]

C14HoFaNsOa4S [3] [4] [1]

419.31 g/mol [3] [4] [1]
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Property Specification
Purity 298% [4]
Solubility (DMSO) 15 mg/mL [4]
Physical Form Solid (powder) [3]

Storage and Handling Conditions

Proper storage is critical for maintaining the stability and efficacy of Kobe2602. Adherence to the following

conditions is mandatory.

Storage Specifications

Table 2: Kobe2602 Storage Conditions and Stability

Recommended Shelf

Form Short-Term Storage  Long-Term Storage Life

Powder -20°C [3] [1] -20°C for up to 24 months (2 24 months at -20°C [1]
years) [1]

Solution in 4°C forup to 2 -80°C for up to 6 months [1] 6 months at -80°C [1]

DMSO weeks [1]

e Container: Keep the product vial tightly sealed at all times to prevent moisture absorption and
degradation [1].

e Environment: Store in a cool, well-ventilated area away from direct sunlight and ignition sources
[3].

¢ Handling Precautions: Kobe2602 is harmful if swallowed (H302) and very toxic to aquatic life
(H410). Always wear appropriate personal protective equipment (PPE) including safety goggles,
gloves, and impervious clothing. Avoid dust formation and inhalation [3].
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Solution Preparation and Aliquotting

For optimal stability of stock solutions, follow this protocol:

e Preparation: Allow the vial to equilibrate to room temperature for at least 1 hour before opening to
prevent condensation [1].

¢ Solvent: Use anhydrous DMSO to prepare stock solutions.

¢ Aliquotting: Immediately upon preparation, aliquot the stock solution into tightly sealed vials. This
avoids repeated freeze-thaw cycles and exposure to temperature fluctuations [1].

e Storage of Aliquots: Store aliquots at -20°C for use within one month, or at -80°C for long-term
storage up to 6 months [1].

The following workflow outlines the optimal handling and storage procedures for Kobe2602, from receipt to

experimental use, ensuring compound stability and researcher safety.
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Kobe2602 Storage and Handling Workflow
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Experimental Protocols
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Kobe2602 has been utilized in key assays to evaluate its efficacy. Below are detailed methodologies for its

application in disrupting the Ebola VP30-NP interaction, a well-documented use case.

High-Throughput Screening via Fluorescence Polarization Assay
(FPA)

This protocol is adapted from the study that identified Kobe2602 as an inhibitor of the Ebola VP30/NP

interaction [2].

Principle: The assay measures the change in polarization of a fluorescently-labeled NP peptide when bound

to the VP30 protein. Inhibitors like Kobe2602 disrupt this binding, leading to a decrease in polarization.

Materials:

VP30110-272 protein: Purified Ebola VP30 protein (amino acids 110-272) [2].

NP-FITC peptide: A peptide derived from the Ebola nucleoprotein, labeled with FITC fluorescein [2].
Assay Buffer: 10 mM HEPES, 150 mM NaCl, 2 mM DTT, pH 7.0 [2].

Equipment: Plate reader capable of fluorescence polarization measurements (e.g., Tecan Spark) [2].

Procedure:

¢ Prepare Reaction Mixture: In a 96-well plate, mix:
o 50 uL of VP30 protein (final concentration 15.36 uM)
o 1 uL of Kobe2602 (final concentration 100 uM) or DMSO as a negative control [2].
¢ Incubate: Allow the mixture to incubate for at least 10 minutes at room temperature to let the
compound interact with the protein [2].
e Add Tracer: Add 50 pL of NP-FITC peptide (final concentration 0.3 puM) to each well [2].
¢ Final Incubation: Incubate the plate for 30 minutes [2].
e Measure Polarization: Read the FP signals using an excitation wavelength of 485 nm and an
emission wavelength of 528 nm [2].
o Data Analysis: Calculate the inhibition rate relative to the DMSO control. Active compounds are
typically identified using a composite evaluation of inhibition rate and Z-score (where |Z| > 4 indicates
a significant hit) [2].

Dose-Response and ICso Determination

To quantify the potency of Kobe2602, a dose-dependent competitive binding assay is performed.
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Procedure:

e Serial Dilution: Prepare a series of twofold serial dilutions of Kobe2602 in DMSO [2].

e Assay Setup: Repeat the FPA protocol (Steps 1-5 above) using the different concentrations of
Kobe2602.

e Curve Fitting: Plot the fluorescence polarization signal (or the calculated % inhibition) against the
logarithm of the compound concentration. Fit the data using non-linear regression analysis in
software such as GraphPad Prism 8.0.2 to determine the ICso value (the concentration that gives
half-maximal inhibition) [2].

The experimental workflow for identifying and validating Kobe2602 as an inhibitor of the Ebola VP30-NP

protein interaction is visualized below, from initial screening to final confirmation.
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Kobe2602 Anti-Ebola Activity Screening
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Safety and Disposal

e Hazard Statements: H302 (Harmful if swallowed), H410 (Very toxic to aquatic life with long-lasting
effects) [3].

e Precautionary Measures: Do not eat, drink, or smoke when handling. Wash skin thoroughly after
handling. Avoid release to the environment [3].

e Waste Disposal: Collect spillage and dispose of contents/container in accordance with all local,
regional, and national regulations at an approved waste disposal plant [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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